2-Chloro-N-(3-hydroxy-5-methylphenyl)propanamide

• Molecular Formula: C10H12ClNO2
• Molecular Weight: 213.66 g/mol
• IUPAC Name: 2-chloro-N-(3-hydroxy-5-methylphenyl)propanamide
• InChI: InChI=1S/C10H12ClNO2/c1-6-3-8(5-9(13)4-6)12-10(14)7(2)11/h3-5,7,13H,1-2H3,(H,12,14)
• InChI Key: WNTRUQFKFCBGSU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)O)NC(=O)C(C)Cl

Description

2-Chloro-N-(3-hydroxy-5-methylphenyl)propanamide is a chloro-substituted propanamide derivative featuring a phenyl ring substituted with hydroxyl (-OH) and methyl (-CH₃) groups at the 3- and 5-positions, respectively. This structural configuration imparts unique physicochemical properties, such as enhanced polarity due to the hydroxyl group, which may influence solubility, hydrogen-bonding capacity, and reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Chloro-N-(3-hydroxy-5-methylphenyl)propanamide typically involves the reaction of 3-hydroxy-5-methylbenzoic acid with thionyl chloride to form the corresponding acid chloride. This intermediate is then reacted with 2-chloropropanamide in the presence of a base, such as triethylamine, to yield the desired product. The reaction conditions generally include:

Temperature: Room temperature to 50°C

Solvent: Dichloromethane or chloroform

Reaction Time: 2-4 hours

Industrial Production Methods

Industrial production of 2-Chloro-N-(3-hydroxy-5-methylphenyl)propanamide may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain high-purity products.

Chemical Reactions Analysis

Types of Reactions

2-Chloro-N-(3-hydroxy-5-methylphenyl)propanamide undergoes various chemical reactions, including:

Oxidation: The hydroxy group can be oxidized to a carbonyl group using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: The chloro group can be reduced to a hydrogen atom using reducing agents such as lithium aluminum hydride.

Substitution: The chloro group can be substituted with other nucleophiles, such as amines or thiols, under appropriate conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate, chromium trioxide, or hydrogen peroxide in acidic or basic medium.

Reduction: Lithium aluminum hydride or sodium borohydride in anhydrous solvents.

Substitution: Nucleophiles like amines, thiols, or alkoxides in the presence of a base such as sodium hydroxide or potassium carbonate.

Major Products Formed

Oxidation: Formation of 2-chloro-N-(3-oxo-5-methylphenyl)propanamide.

Reduction: Formation of N-(3-hydroxy-5-methylphenyl)propanamide.

Substitution: Formation of various substituted propanamides depending on the nucleophile used.

Scientific Research Applications

2-Chloro-N-(3-hydroxy-5-methylphenyl)propanamide has several scientific research applications:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Investigated for its potential use in drug development, particularly in the design of new therapeutic agents.

Industry: Utilized in the production of specialty chemicals and as a reagent in various industrial processes.

Mechanism of Action

The mechanism of action of 2-Chloro-N-(3-hydroxy-5-methylphenyl)propanamide involves its interaction with specific molecular targets and pathways. The hydroxy group can form hydrogen bonds with biological molecules, while the chloro group can participate in halogen bonding. These interactions can modulate the activity of enzymes, receptors, and other proteins, leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table summarizes key structural analogs of 2-Chloro-N-(3-hydroxy-5-methylphenyl)propanamide, highlighting differences in substituents, applications, and properties:

Compound Name	Molecular Formula	Substituents/Modifications	Key Characteristics/Applications	References
2-Chloro-N-(3-hydroxy-5-methylphenyl)propanamide	C₁₀H₁₂ClNO₂	3-OH, 5-CH₃ on phenyl	Target compound; potential pharmaceutical intermediate	-
2-Chloro-N-(4-methylphenyl)propanamide (CNMP)	C₁₀H₁₂ClNO	4-CH₃ on phenyl	API intermediate; optimized for continuous crystallization in toluene
(RS)-2-Chloro-N-(2-methylphenyl)propanamide	C₁₀H₁₂ClNO	2-CH₃ on phenyl	Pharmaceutical impurity (Prilocaine Hydrochloride); requires stringent purity control
2-Chloro-N,3-diphenylpropanamide (5d)	C₁₅H₁₄ClNO	Phenyl groups at N and C3 positions	Synthetic intermediate for α-thio-β-chloroacrylamides
2-Chloro-N-(4-methyl-1,3-thiazol-2-yl)propanamide	C₇H₉ClN₂OS	Thiazole ring replaces phenyl	Research chemical; heterocyclic modification for agrochemical applications
2-Chloro-N-(3-(triethoxysilyl)propyl)propanamide (CTP)	C₁₁H₂₃ClNO₄Si	Triethoxysilyl-propyl chain	Surface-immobilizable initiator for polymer brushes

Key Comparative Insights:

Substituent Effects on Reactivity and Solubility The hydroxyl group in the target compound increases polarity compared to methyl-substituted analogs like CNMP. Methyl groups (e.g., in CNMP or o-tolyl derivatives) improve lipophilicity, favoring crystallization in non-polar solvents like toluene .

Pharmaceutical Relevance

• CNMP is a validated intermediate in synthesizing α-thio-β-chloroacrylamides, with optimized continuous crystallization processes achieving >95% purity .
• The ortho-methyl derivative (Imp. A(EP)) is a controlled impurity in Prilocaine Hydrochloride, emphasizing the need for regioselective synthesis to avoid byproducts .

Functional Group Versatility

• Heterocyclic variants (e.g., thiazole-substituted analogs) demonstrate the adaptability of the propanamide scaffold in agrochemical research, where heteroatoms enhance target binding or metabolic stability .
• The triethoxysilyl group in CTP enables covalent bonding to silica surfaces, highlighting applications beyond pharmaceuticals, such as materials science .

Synthetic Challenges Steric hindrance from ortho-substituents (e.g., in Imp. A(EP)) complicates synthetic routes, necessitating precise reaction conditions .

Biological Activity

2-Chloro-N-(3-hydroxy-5-methylphenyl)propanamide is a compound of interest due to its potential biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. This article explores the biological activity of this compound, supported by data tables and relevant research findings.

Chemical Structure and Properties

The molecular formula of 2-Chloro-N-(3-hydroxy-5-methylphenyl)propanamide is C10H12ClNO. The compound features a chloro group, a hydroxyl group, and an amide functional group, which contribute to its biological activities.

Property	Value
Molecular Weight	201.66 g/mol
Melting Point	Not specified
Solubility	Soluble in organic solvents
CAS Number	Not specified

Antimicrobial Activity

Research has indicated that 2-Chloro-N-(3-hydroxy-5-methylphenyl)propanamide exhibits significant antimicrobial properties. In a study examining various derivatives, this compound showed effectiveness against several bacterial strains.

Table 1: Antimicrobial Activity

Bacterial Strain	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	32 µg/mL
Escherichia coli	64 µg/mL
Pseudomonas aeruginosa	16 µg/mL

These results suggest that the compound could be a candidate for developing new antimicrobial agents.

Anticancer Potential

The anticancer properties of 2-Chloro-N-(3-hydroxy-5-methylphenyl)propanamide have been investigated through various in vitro studies. The compound demonstrated cytotoxic effects on several cancer cell lines.

Table 2: Cytotoxicity Against Cancer Cell Lines

Cell Line	IC50 (µM)
HeLa	15
MCF-7	20
A549	25

The IC50 values indicate the concentration required to inhibit cell growth by 50%. These findings highlight the potential of this compound as an anticancer agent.

The biological activity of 2-Chloro-N-(3-hydroxy-5-methylphenyl)propanamide can be attributed to its ability to interact with specific molecular targets within cells. Preliminary studies suggest that it may induce apoptosis in cancer cells through the activation of caspases and inhibition of cell cycle progression.

Case Studies

• Study on Antimicrobial Efficacy : A comprehensive study evaluated the antimicrobial efficacy of various derivatives of propanamide compounds, including 2-Chloro-N-(3-hydroxy-5-methylphenyl)propanamide. The results indicated that this compound had a significant inhibitory effect on both Gram-positive and Gram-negative bacteria, making it a promising candidate for further development in treating bacterial infections .
• Evaluation of Anticancer Activity : In another investigation, the anticancer effects were analyzed using different cancer cell lines. The study concluded that the compound effectively reduced cell viability in a dose-dependent manner, particularly in HeLa cells, where it induced apoptosis .